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Compound of Interest

4-Bromo-2-fluoro-3-
Compound Name:
methylbenzonitrile

cat. No.: B1525807

An In-Depth Technical Guide to the Hazards and Safety Precautions for 4-Bromo-2-fluoro-3-
methylbenzonitrile

This guide provides a comprehensive overview of the potential hazards and essential safety
protocols for handling 4-Bromo-2-fluoro-3-methylbenzonitrile in a research and development
setting. As a substituted benzonitrile, this compound is a valuable intermediate in medicinal
chemistry and materials science. However, its chemical structure necessitates a rigorous and
informed approach to safety to mitigate risks effectively. This document is intended for
researchers, scientists, and drug development professionals who may handle this compound.

Compound Identification and Physicochemical
Properties

A foundational understanding of the compound's identity is the first step in a thorough safety
assessment.

IUPAC Name: 4-bromo-2-fluoro-3-methylbenzonitrile[1]

CAS Number: 1114546-30-3[1]

Molecular Formula: CsHsBrFN[1]

Molecular Weight: 214.03 g/mol [1]
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o Appearance: Typically a white to off-white solid or crystalline powder.

The presence of a nitrile group (-C=N), a bromine atom, and a fluorine atom on the benzene
ring defines its reactivity and toxicological profile. Nitriles can be toxic, and halogenated
aromatic compounds often present absorption and irritation risks.

Hazard Identification and GHS Classification

4-Bromo-2-fluoro-3-methylbenzonitrile is classified under the Globally Harmonized System
(GHS) as a hazardous substance. The primary risks are associated with acute toxicity and
irritation.[1][2] The "Warning" signal word indicates a moderate level of hazard.[1][3]

GHS Hazard Pictograms

Hazard Summary

Signal Word: Warning | Acute Toxicity (Oral, Dermal, Inhalation) | Skin Irritant | Serious Eye Irritant

Click to download full resolution via product page
Caption: GHS Pictogram and associated hazards for the compound.

The following table summarizes the GHS classification, providing a clear, at-a-glance reference
for laboratory personnel.
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Hazard Class Category Hazard Statement

H302: Harmful if swallowed[1]

Acute Toxicity, Oral Category 4 o]
o H312: Harmful in contact with
Acute Toxicity, Dermal Category 4 )
skin[1][2]
Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled[1][2]
) ] o H315: Causes skin irritation[1]
Skin Corrosion/Irritation Category 2

[2]

H319: Causes serious eye

Serious Eye Damage/Irritation Category 2A S
irritation[1][2]

Engineering Controls: The First Line of Defense

The causality behind recommending specific engineering controls lies in the compound's
potential for aerosolization and its inhalation toxicity. All manipulations of solid 4-Bromo-2-
fluoro-3-methylbenzonitrile must be performed within a certified chemical fume hood.

Rationale:

 Inhalation Hazard (H332): The fine, crystalline nature of the solid allows it to be easily
aerosolized during weighing and transfer. A fume hood maintains negative pressure,
ensuring that any airborne particles are captured and exhausted away from the operator's
breathing zone.[4]

o Containment: A fume hood provides a physical barrier that contains potential spills and
prevents the contamination of the general laboratory environment.

The air velocity at the fume hood sash should be verified to be within the institution's specified
range (typically 80-120 fpm) before commencing work.

Personal Protective Equipment (PPE): A Mandate for
Safe Handling
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A robust PPE protocol is non-negotiable. The selection of specific PPE is directly correlated

with the identified hazards of skin absorption, irritation, and serious eye damage.

Body Part

Required PPE

Specifications and Best
Practices

Eyes/Face

Safety Goggles & Face Shield

Goggles must provide a
complete seal around the
eyes. A face shield is required
over the goggles during
procedures with a high risk of
splashing (e.qg., dissolution,

reaction quenching).[5][6][7]

Hands

Double Nitrile Gloves

For incidental contact, double-
gloving with standard nitrile
gloves is the minimum
requirement. Gloves must be
inspected for integrity before
use and changed immediately
upon contamination or after a

maximum of two hours of use.

(516171

Body

Chemical-Resistant Lab Coat

A fully buttoned, long-sleeved
lab coat is mandatory to
protect against skin contact

from spills.[7]

Respiratory

NIOSH-Approved Respirator

A respirator is generally not
required if all work is
conducted within a certified
fume hood. For spill cleanup or
in situations where ventilation
is inadequate, a NIOSH-
approved respirator with
appropriate cartridges should
be used.[6][8]
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Standard Operating Procedure: Safe Handling
Workflow

Adherence to a validated workflow is critical for minimizing exposure. The following protocol
outlines the essential steps for safely handling 4-Bromo-2-fluoro-3-methylbenzonitrile.
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Preparation

Verify Fume Hood
Certification & Flow

'

Don Full PPE
(Goggles, Lab Coat, Double Gloves)

'

Designate & Prepare
Work Area in Hood

Begin Work

Hanglling
v

Weigh Compound in Hood
on a Disposable Weigh Paper

'

Carefully Transfer to
Reaction Vessel

v

Add Solvents Slowly
to Avoid Splashing

Complete Work

Post-Handling
v

Decontaminate Work Surface
with Appropriate Solvent

'

Dispose of Contaminated
Waste in Labeled Bag

l

Remove PPE (Gloves Last)

l

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Step-by-step workflow for the safe handling of the compound.
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Detailed Protocol:
e Preparation:
o Ensure the work area within the fume hood is clean and uncluttered.
o Confirm that an emergency eyewash station and safety shower are accessible.[8]

o Assemble all necessary equipment (spatulas, weigh boats, glassware) inside the hood
before retrieving the chemical.

e Handling:
o When handling the solid, use gentle motions to prevent creating dust.
o Do not eat, drink, or smoke in the laboratory.[4]
o Keep the container tightly sealed when not in use.[5][9]

e Post-Handling:

o All contaminated disposable materials (weigh papers, gloves, paper towels) must be
collected in a designated hazardous waste bag within the fume hood.

o Thoroughly wash hands with soap and water after removing gloves.[6]

Emergency Procedures and First Aid

Immediate and appropriate action is crucial in the event of an exposure.
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Exposure Route First Aid Protocol

1. Immediately move the affected person to

fresh air.[6][10][11] 2. If breathing is difficult or
Inhalation has stopped, trained personnel should provide

artificial respiration.[6][10] 3. Seek immediate

medical attention.

1. Immediately flush the affected skin with
copious amounts of water for at least 15
minutes while removing all contaminated

Skin Contact clothing and jewelry.[10][11] 2. Use a safety
shower for large-area contact. 3. Wash the area
with soap and water.[6][10] 4. Seek medical

attention if irritation develops or persists.[9]

1. Immediately flush the eyes with water for at
least 15 minutes at an emergency eyewash
station, holding the eyelids open to ensure
Eye Contact complete irrigation.[4][11] 2. Remove contact
lenses if present and easy to do so while
continuing to rinse.[4] 3. Seek immediate

medical attention.

1. Do NOT induce vomiting.[4][5] 2. Rinse the
mouth thoroughly with water.[5][6] 3. If the
) person is conscious and able to swallow, have
Ingestion . .
them drink plenty of water to dilute the
substance.[4][9] 4. Seek immediate medical

attention.

In Case of a Spill:
o Evacuate all non-essential personnel from the area.[6]

e Wearing full PPE (including respiratory protection if outside a fume hood), cover the spill with
an inert absorbent material like vermiculite or sand.[4]
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o Carefully sweep up the absorbed material, avoiding dust generation, and place it into a
clearly labeled, sealed container for hazardous waste disposal.[4][6]

» Decontaminate the spill area thoroughly.

Waste Disposal

All waste contaminated with 4-Bromo-2-fluoro-3-methylbenzonitrile is considered
hazardous.

e Solid Waste: Collect all contaminated solids (gloves, weigh paper, absorbent material) in a
dedicated, sealed, and clearly labeled hazardous waste container.[6]

o Liquid Waste: Solutions containing this compound should be collected in a separate, sealed,
and labeled container for halogenated organic waste.

o Disposal: All waste must be disposed of through the institution's Environmental Health and
Safety (EHS) department, in strict accordance with local and national regulations.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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methylbenzonitrile]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1525807#hazards-and-safety-precautions-for-4-
bromo-2-fluoro-3-methylbenzonitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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